Cas no 1705682-13-8 (N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a specialized heterocyclic compound featuring a furan and pyridine moiety. Its unique structure, combining a 2,5-dimethylfuran-3-ylmethyl group with a 1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide framework, offers potential utility in medicinal chemistry and agrochemical research. The compound's distinct functional groups may contribute to enhanced binding affinity or reactivity in targeted applications. Its furan and pyridine components are known for their roles in bioactive molecules, suggesting possible applications in drug discovery or material science. The presence of both amide and ketone functionalities further expands its versatility for synthetic modifications. This compound is of interest for researchers exploring novel heterocyclic scaffolds with tailored properties.
N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure
1705682-13-8 structure
Product Name:N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
CAS No:1705682-13-8
MF:C14H16N2O3
MW:260.288443565369
CID:6206185
PubChem ID:90536043
Update Time:2025-11-06

N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxopyridine-3-carboxamide
    • N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • N-((2,5-dimethylfuran-3-yl)methyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
    • 1705682-13-8
    • F6201-0063
    • AKOS024828131
    • Inchi: 1S/C14H16N2O3/c1-9-7-11(10(2)19-9)8-15-13(17)12-5-4-6-16(3)14(12)18/h4-7H,8H2,1-3H3,(H,15,17)
    • InChI Key: DASHUKNMWXEJOL-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=C1C)CNC(C1=CC=CN(C)C1=O)=O

Computed Properties

  • Exact Mass: 260.11609238g/mol
  • Monoisotopic Mass: 260.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.6Ų

N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6201-0063-2μmol
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
2μmol
$85.5 2023-09-09
Life Chemicals
F6201-0063-5μmol
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
5μmol
$94.5 2023-09-09
Life Chemicals
F6201-0063-10μmol
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
10μmol
$103.5 2023-09-09
Life Chemicals
F6201-0063-20μmol
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
20μmol
$118.5 2023-09-09
Life Chemicals
F6201-0063-1mg
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
1mg
$81.0 2023-09-09
Life Chemicals
F6201-0063-2mg
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
2mg
$88.5 2023-09-09
Life Chemicals
F6201-0063-3mg
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
3mg
$94.5 2023-09-09
Life Chemicals
F6201-0063-4mg
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
4mg
$99.0 2023-09-09
Life Chemicals
F6201-0063-5mg
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
5mg
$103.5 2023-09-09
Life Chemicals
F6201-0063-10mg
N-[(2,5-dimethylfuran-3-yl)methyl]-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
1705682-13-8
10mg
$118.5 2023-09-09

Additional information on N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide and Its Significance in Modern Chemical Biology

N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1705682-13-8) represents a novel compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to the dihydropyridine class of molecules, which are well-known for their diverse applications in pharmaceuticals, particularly in the treatment of cardiovascular diseases and as calcium channel blockers. However, the incorporation of a 2,5-dimethylfuran-3-yl moiety into the dihydropyridine scaffold introduces novel pharmacological properties that make this compound a subject of intense research interest.

The structural design of N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is meticulously crafted to optimize its interaction with biological targets. The 2,5-dimethylfuran-3-yl group is a key feature that contributes to its distinct chemical and biological profile. This aromatic ring system is known for its ability to enhance binding affinity and selectivity, making it an attractive component in the development of new therapeutic agents. The presence of two methyl groups at the 2 and 5 positions further stabilizes the molecule and influences its electronic properties, which are critical for its biological activity.

In recent years, there has been a growing interest in exploring the potential of heterocyclic compounds in drug discovery. Dihydropyridines, in particular, have been extensively studied due to their favorable pharmacokinetic properties and well-documented biological effects. The modification of these core structures with functional groups such as the 2,5-dimethylfuran-3-yl moiety opens up new avenues for developing compounds with enhanced therapeutic potential. N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide is a prime example of how structural innovation can lead to the discovery of novel bioactive molecules.

The synthesis of N-(2,5-dimethylfuran-3-yl)methyl-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the formation of the dihydropyridine core through cyclization reactions followed by functionalization with the 2,5-dimethylfuran-3-yl group. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this transformation efficiently. The use of high-performance analytical methods like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been crucial in characterizing the compound's structure and confirming its identity.

The biological evaluation of N-(2,5-dimethylfuran-3-y}1-meth}l-b}xo-b}1,b}dihydro}pyridine-b}3-carboxamid}e has revealed intriguing pharmacological properties that warrant further investigation. Preliminary studies suggest that this compound exhibits potent activity against various biological targets, including enzymes and receptors relevant to inflammatory diseases and cancer. The unique interaction between the 2,b{5,b{dimeth}l,b{furb)b{n,b{3,b{yl)b{}}}}}} group and these targets appears to contribute significantly to its bioactivity. Additionally,b{the} presence of the carbonyl group in the dihydropyridine ring enhances its ability to engage with biological macromolecules,b{leading} to strong binding interactions.

In light of these findings,b{researchers} are exploring the potential of N-(b{2,b{5,b{dimeth}l,b{furb)b{n,b{3,b{yl)b{}}}}}},methylene-b}1-meth}l-b}xo-b}1,b}dihydro}pyridine-b}3-carboxamid}e as a lead compound for developing new therapeutic agents.b{The} combination of computational modeling and experimental validation is being used to decipher its mechanism of action and identify potential drug-like properties.b{This} interdisciplinary approach is expected to accelerate the discovery process and lead to the development of novel drugs with improved efficacy and safety profiles.

The impact of N-(b{2,b{5,b{dimeth}l,b{furb)b{n,b{3,b{yl)b{}}}}}},methylene-b}1-meth}l-b b`di`hydro b`pyri`dine b`carbo`xamid`e on drug discovery is not limited to its direct therapeutic applications.b`It also serves as a valuable scaffold for generating structurally diverse derivatives.b`By modifying various functional groups within its framework,r`chemists can explore new pharmacological space.b`This flexibility makes it an attractive platform for designing compounds with tailored biological activities.b`Furthermore,the synthesis strategies developed for this compound can be adapted for other related molecules,r`suggesting broad applicability in medicinal chemistry.

The future directions for research on N-(b{2,b{5,b{dimeth[b}]l[b], b[5[b}]dimeth[b]fur[b]an[b]-[3[b}]yl)[}]methylene-[[[[[[[1[b]methyl-[[[[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ ]]]]]]]]]]]]]]]]]]]]]]]]]]]]

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.